Cas no 1181397-06-7 (3-(4-Aminophenyl)benzaldehyde)

• Product Name: 3-(4-Aminophenyl)benzaldehyde
• CAS No: 1181397-06-7
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 5527259
• Update Time: 2025-05-25

3-(4-Aminophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde, 4'-amino-
• 3-(4-Aminophenyl)benzaldehyde

• Inchi： 1S/C13H11NO/c14-13-6-4-11(5-7-13)12-3-1-2-10(8-12)9-15/h1-9H,14H2
• InChI Key： QFMWHDGAKWMCOW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(N)C=C2)=CC=CC(C=O)=C1

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 380.3±25.0 °C(Predicted)
• pka: 3.99±0.10(Predicted)

Additional information on 3-(4-Aminophenyl)benzaldehyde

Professional Introduction to 3-(4-Aminophenyl)benzaldehyde (CAS No. 1181397-06-7)

3-(4-Aminophenyl)benzaldehyde, with the chemical identifier CAS No. 1181397-06-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This aromatic aldehyde derivative has garnered considerable attention due to its versatile structural properties and potential applications in medicinal chemistry. The presence of both an amine and an aldehyde functional group makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's molecular structure, characterized by a benzene ring substituted with both an amino group at the para position and a benzaldehyde moiety, imparts unique reactivity that is exploited in multiple synthetic pathways. This dual functionality allows for diverse chemical transformations, including condensation reactions, nucleophilic additions, and cross-coupling processes, which are pivotal in the development of novel therapeutic agents.

In recent years, 3-(4-Aminophenyl)benzaldehyde has been extensively studied for its role in the synthesis of bioactive molecules. One of the most notable applications is its use as a precursor in the preparation of Schiff bases, which are known for their antimicrobial, anti-inflammatory, and antioxidant properties. These Schiff bases have shown promise in preclinical studies as potential treatments for various diseases, including cancer and neurodegenerative disorders.

Moreover, the compound has been explored in the development of metal-organic frameworks (MOFs) and coordination polymers. The amine group can coordinate with transition metals, forming stable complexes that exhibit unique catalytic properties. These metal complexes have been investigated for their potential in catalyzing organic transformations, such as hydrogenation and oxidation reactions, which are crucial in industrial chemical processes.

Recent advancements in computational chemistry have also highlighted the importance of CAS No. 1181397-06-7 in drug design. Molecular modeling studies have demonstrated that this compound can interact with biological targets through hydrogen bonding and hydrophobic interactions, making it a suitable candidate for structure-based drug design. Such studies aim to identify novel pharmacophores that can enhance drug efficacy and reduce side effects.

The pharmaceutical industry has shown particular interest in 3-(4-Aminophenyl)benzaldehyde due to its potential as a scaffold for antitumor agents. Researchers have synthesized derivatives of this compound that exhibit inhibitory activity against kinases and other enzymes involved in cancer cell proliferation. Preliminary clinical trials have indicated that these derivatives hold promise as single-agent therapies or as components of combination chemotherapy regimens.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The ability to form stable complexes with metals makes it a valuable component in the development of sensors and catalysts. For instance, complexes formed with palladium or platinum have been shown to be effective catalysts for carbon-carbon bond formation reactions, which are essential in polymer synthesis.

The synthesis of 3-(4-Aminophenyl)benzaldehyde involves multi-step organic reactions that highlight its synthetic versatility. Common synthetic routes include the condensation of 4-aminobenzaldehyde with formylating agents or the reduction of nitro-substituted derivatives followed by functional group transformations. These synthetic strategies underscore the compound's importance as a building block in organic synthesis.

Eco-friendly synthetic methods have also been developed to minimize waste and improve yields when producing CAS No. 1181397-06-7. Catalytic processes using recyclable catalysts and solvent-free reactions have been explored to enhance sustainability without compromising efficiency. Such green chemistry approaches align with global efforts to reduce the environmental impact of chemical manufacturing.

The future prospects for this compound remain promising as research continues to uncover new applications and synthetic methodologies. Ongoing studies focus on optimizing synthetic routes, exploring novel derivatives, and expanding its utility in drug discovery and materials science. The collaborative efforts between academic researchers and industry scientists are expected to drive innovation and lead to significant advancements.

In conclusion, 3-(4-Aminophenyl)benzaldehyde (CAS No. 1181397-06-7) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers working on cutting-edge technologies. As scientific understanding evolves, it is anticipated that this compound will continue to play a pivotal role in advancing chemical research and industrial applications.